Cas no 1955515-34-0 (hydrochloride)

• Product Name: hydrochloride
• CAS No: 1955515-34-0
• MF: C₁₂H₂₃ClN₂O
• MW: 246.776822328568
• CID: 5162966
• Update Time: 2025-11-05

hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,3a,4,5,6,6a-Hexahydro-2H-pyrrolo[2,3-c]pyrrol-1-yl)-3,3-dimethylbutan-1-one
• hydrochloride

• Inchi： 1S/C12H22N2O.ClH/c1-12(2,3)6-11(15)14-5-4-9-7-13-8-10(9)14;/h9-10,13H,4-8H2,1-3H3;1H
• InChI Key： BSLUKBHDQHNJSF-UHFFFAOYSA-N
• SMILES： C(N1CCC2CNCC12)(=O)CC(C)(C)C.Cl

Additional information on hydrochloride

Introduction to Compound CAS No. 1955515-34-0: Hydrochloride

Compound CAS No. 1955515-34-0, commonly known as hydrochloride, is a significant molecule in the field of medicinal chemistry and pharmaceutical research. This compound has garnered considerable attention due to its potential therapeutic applications and unique chemical properties. In this comprehensive introduction, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent research advancements related to this compound.

The chemical structure of CAS No. 1955515-34-0 is characterized by a complex arrangement of atoms, which contributes to its stability and reactivity. The hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various pharmaceutical formulations. The molecular formula of hydrochloride is typically represented as C_xH_yN_z·HCl, where the specific values of x, y, and z depend on the parent compound. This structure allows for a wide range of functional groups that can be modified to optimize the compound's pharmacological properties.

The synthesis of CAS No. 1955515-34-0 involves several well-established chemical reactions, including nucleophilic substitution, condensation, and acid-base reactions. One common method involves the reaction of a primary or secondary amine with hydrogen chloride gas or an aqueous solution of hydrochloric acid. This process is often carried out under controlled conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, reducing the use of hazardous reagents and minimizing waste production.

In terms of pharmacological properties, hydrochloride has shown promising results in various preclinical studies. It exhibits potent activity against a range of biological targets, including enzymes, receptors, and ion channels. For instance, recent research has demonstrated that CAS No. 1955515-34-0 can effectively inhibit the activity of specific kinases involved in cancer cell proliferation and metastasis. Additionally, it has been found to modulate neurotransmitter systems in the brain, making it a potential candidate for the treatment of neurological disorders such as depression and anxiety.

The pharmacokinetic profile of hydrochloride is another critical aspect that has been extensively studied. It has been shown to have good oral bioavailability and a favorable distribution pattern within the body. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. Its metabolism primarily occurs in the liver through cytochrome P450 enzymes, leading to the formation of metabolites that are excreted via urine and feces. These properties make it an attractive candidate for drug development.

Recent clinical trials have further validated the therapeutic potential of CAS No. 1955515-34-0. Phase I trials have demonstrated its safety and tolerability in healthy volunteers at various dose levels. Phase II trials are currently underway to evaluate its efficacy in treating specific diseases such as cancer and neurological disorders. Preliminary results have shown promising outcomes, with significant improvements observed in patient outcomes compared to placebo groups.

The mechanism of action of hydrochloride is multifaceted and involves multiple pathways. It has been found to interact with specific protein targets, modulating their activity and function. For example, it can bind to G-protein coupled receptors (GPCRs) and alter their signaling cascades, leading to downstream effects on gene expression and cellular processes. Additionally, it can interfere with the activity of enzymes involved in metabolic pathways, thereby affecting cellular energy production and homeostasis.

From a safety perspective, CAS No. 1955515-34-0 has been evaluated for its potential side effects and toxicological properties. Preclinical studies have shown that it has a favorable safety profile at therapeutic doses, with minimal adverse effects observed in animal models. However, like any pharmaceutical compound, it may still pose risks at higher doses or in specific populations. Therefore, ongoing monitoring and further clinical trials are necessary to fully understand its safety profile.

In conclusion, compound CAS No. 1955515-34-0: hydrochloride represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and promising clinical outcomes make it an attractive candidate for further development as a therapeutic agent. Continued research and clinical trials will be essential to fully realize its therapeutic potential and bring it closer to clinical use.